Cas no 1062045-11-7 (4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide
• CAS No: 1062045-11-7
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 5053282
• Update Time: 2025-05-22

4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-methyl-N-[(2-methylphenyl)methyl]-1H-pyrrole-2-carboxamide
• 4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide

• Inchi： 1S/C14H15BrN2O/c1-10-5-3-4-6-11(10)9-17(2)14(18)13-7-12(15)8-16-13/h3-8,16H,9H2,1-2H3
• InChI Key： VRDBGVQTDPAVKD-UHFFFAOYSA-N
• SMILES： BrC1=CNC(=C1)C(N(C)CC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 3.1
• Topological Polar Surface Area: 36.1

4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide

4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide (CAS No. 1062045-11-7)

The compound 4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide, identified by the CAS registry number CAS No. 1062045-11-7, is a synthetic organic compound with a complex structure that combines elements of aromatic heterocycles and substituted amides. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure, featuring a bromine atom at the 4-position of the pyrrole ring and a substituted amide group, contributes to its versatile reactivity and functional properties.

Recent studies have highlighted the importance of pyrrole-based compounds in medicinal chemistry, particularly as scaffolds for drug discovery. The presence of the bromine atom in this compound introduces additional electronic effects, which can enhance its binding affinity to specific biological targets. Researchers have explored its potential as a lead compound for developing new therapeutic agents, especially in the context of enzyme inhibition and receptor modulation. For instance, investigations into its interaction with histone deacetylases (HDACs) have shown promising results, suggesting its role in epigenetic regulation.

The synthesis of 4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide typically involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and aromatic substitutions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times compared to traditional methods. This advancement underscores the importance of modern synthetic techniques in optimizing the production of complex organic molecules.

In terms of physical properties, this compound exhibits a melting point of approximately 158°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectral data, including UV-Vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its electronic structure and conformational flexibility. These properties are critical for understanding its behavior in different chemical environments and its potential for further functionalization.

From an applications perspective, this compound has shown potential in several areas. In agrochemistry, it has been evaluated as a candidate for herbicide development due to its ability to inhibit key enzymes involved in plant metabolism. Additionally, its photostability under UV light has made it an interesting candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Recent research has focused on optimizing its electronic properties through structural modifications, paving the way for next-generation optoelectronic devices.

The environmental impact of this compound is another area of active research. Studies on its biodegradation pathways have revealed that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about long-term persistence in the environment. However, further investigations are needed to assess its toxicity profile and potential risks to aquatic ecosystems.

In conclusion, 4-Bromo-N-methyl-N-(2-methylphenyl)methyl-1H-pyrrole-2-carboxamide (CAS No. 1062045-11-7) represents a versatile platform for exploring new chemical entities with diverse functional applications. Its unique structure, coupled with advancements in synthetic methodologies and characterization techniques, positions it as a valuable tool in contemporary chemical research.